Cas no 80724-20-5 (Tetramethylrhodamine Isothiocyanate Isomer R (Technical grade))

• Product Name: Tetramethylrhodamine Isothiocyanate Isomer R (Technical grade)
• CAS No: 80724-20-5
• MF: C₂₅H₂₁N₃O₃S
• MW: 443.51754450798
• MDL: MFCD00063517
• CID: 721105
• PubChem ID: 24900112
• Update Time: 2024-12-09

Tetramethylrhodamine Isothiocyanate Isomer R (Technical grade) Chemical and Physical Properties

Names and Identifiers

• Xanthylium,9-(2-carboxy-5-isothiocyanatophenyl)-3,6-bis(dimethylamino)-, inner salt
• 5(6)-Tetramethylrhodamine isothiocyanate
• 6-TRITC, R-isomer [Tetramethylrhodamine-6-isothiocyanate]
• TETRAMETHYLRHODAMINE ISOTHIOCYANATE ISOMER R
• 6-TRITC
• Tetramethylrhodamine-6-isothiocyanate
• 2-[3-(Dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]-4-isothiocyanatobenzoate
• Tetramethylrhodamine B isothiocyanate
• 6-TRITC, R-isomer [Tetramethylrhodamine-6-isothiocyanate]
• 80724-20-5
• UNII-B4JXE979JH
• Tetramethylrhodamine Isothiocyanate Isomer R (Technical grade)
• Xanthylium, 9-(2-carboxy-5-isothiocyanatophenyl)-3,6-bis(dimethylamino)-, inner salt
• DB-056451
• DTXSID60399568
• Tetramethylrhodamine B Isothiocyanate; Tetramethylrhodamine-6-isothiocyanate;9-(2-carboxy-5-isothiocyanatophenyl)-3,6-bis(dimethylamino)-xanthylium;2-(3,6-bis(Dimethylamino)xanthylium-9-yl)-4-isothiocyanatobenzoate;
• HY-D0154
• 6-TRITC, R-isomer
• MFCD00063517
• SCHEMBL25256296
• 107347-53-5
• J-100250
• CS-0010062
• 2-(3-(Dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl)-4-isothiocyanatobenzoate
• 2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-isothiocyanatobenzoate
• tetrametrylrhodarnine isothiocyante
• 2-(6-(dimethylamino)-3-(dimethyliminio)-3H-xanthen-9-yl)-4-isothiocyanatobenzoate
• OBYNJKLOYWCXEP-UHFFFAOYSA-N
• Tetramethylrhodamine isothiocyanate
• Xanthylium, 9-(2-carboxyisothiocyanatophenyl)-3,6-bis(dimethylamino)- (inner salt)
• B4JXE979JH

• MDL： MFCD00063517
• Inchi： 1S/C25H21N3O3S/c1-27(2)16-6-9-19-22(12-16)31-23-13-17(28(3)4)7-10-20(23)24(19)21-11-15(26-14-32)5-8-18(21)25(29)30/h5-13H,1-4H3
• InChI Key： OBYNJKLOYWCXEP-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2=C3C(C=C(N(C)C)C=C3)=[O+]C3C2=CC=C(N(C)C)C=3)=CC(N=C=S)=CC=1)[O-]

Computed Properties

• Exact Mass: 443.13
• Monoisotopic Mass: 443.13
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 904
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.1
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Color/Form: Brown powder
• Density: 1.1871 (rough estimate)
• Refractive Index: 1.6740 (estimate)

Tetramethylrhodamine Isothiocyanate Isomer R (Technical grade) Security Information

• Hazard Statement： H412
• Warning Statement： P273
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 52/53
• Safety Instruction： 61
• Storage Condition：2-8°C